2-({3-[4-(3-chlorophenyl)-1-piperazinyl]-1-piperidinyl}methyl)-6-ethoxyphenol

• IUPAC Name: 2-[[3-[4-(3-chlorophenyl)piperazin-1-yl]piperidin-1-yl]methyl]-6-ethoxyphenol
• InChI: InChI=1S/C24H32ClN3O2/c1-2-30-23-10-3-6-19(24(23)29)17-26-11-5-9-22(18-26)28-14-12-27(13-15-28)21-8-4-7-20(25)16-21/h3-4,6-8,10,16,22,29H,2,5,9,11-15,17-18H2,1H3
• InChI Key: JDFXORKCCZHUNF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1O)CN2CCCC(C2)N3CCN(CC3)C4=CC(=CC=C4)Cl
• Molecular Formula: C24H32ClN3O2
• Molecular Weight: 430.0 g/mol

Description

2-({3-[4-(3-chlorophenyl)-1-piperazinyl]-1-piperidinyl}methyl)-6-ethoxyphenol, also known as L-741,626, is a selective antagonist of the dopamine D1 receptor. It was first synthesized in 1991 by researchers at Merck Sharp & Dohme Research Laboratories. Since then, it has been extensively studied for its potential use in treating various neurological disorders.

Mechanism of Action

2-({3-[4-(3-chlorophenyl)-1-piperazinyl]-1-piperidinyl}methyl)-6-ethoxyphenol works by selectively blocking the dopamine D1 receptor. This receptor is involved in regulating movement, cognition, and emotion. By blocking this receptor, 2-({3-[4-(3-chlorophenyl)-1-piperazinyl]-1-piperidinyl}methyl)-6-ethoxyphenol can reduce the symptoms of Parkinson's disease, schizophrenia, and ADHD. It can also reduce the rewarding effects of drugs of abuse, making it a potential treatment for drug addiction.
Biochemical and Physiological Effects:
2-({3-[4-(3-chlorophenyl)-1-piperazinyl]-1-piperidinyl}methyl)-6-ethoxyphenol has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of dopamine in the brain, which can improve mood and reduce the symptoms of depression. It has also been shown to increase the levels of norepinephrine and acetylcholine in the brain, which can improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 2-({3-[4-(3-chlorophenyl)-1-piperazinyl]-1-piperidinyl}methyl)-6-ethoxyphenol in lab experiments is its selectivity for the dopamine D1 receptor. This makes it a useful tool for studying the role of this receptor in various neurological disorders. However, one limitation is that it can only be used in vitro or in animal studies, as it has not been approved for human use.

Future Directions

There are several future directions for research on 2-({3-[4-(3-chlorophenyl)-1-piperazinyl]-1-piperidinyl}methyl)-6-ethoxyphenol. One area of interest is its potential use in treating drug addiction. Studies have shown that 2-({3-[4-(3-chlorophenyl)-1-piperazinyl]-1-piperidinyl}methyl)-6-ethoxyphenol can reduce the rewarding effects of drugs of abuse, making it a potential treatment for drug addiction. Another area of interest is its potential use in treating depression. Studies have shown that 2-({3-[4-(3-chlorophenyl)-1-piperazinyl]-1-piperidinyl}methyl)-6-ethoxyphenol can increase the levels of dopamine in the brain, which can improve mood and reduce the symptoms of depression. Finally, further research is needed to determine the long-term safety and efficacy of 2-({3-[4-(3-chlorophenyl)-1-piperazinyl]-1-piperidinyl}methyl)-6-ethoxyphenol in humans.

Synthesis Methods

The synthesis of 2-({3-[4-(3-chlorophenyl)-1-piperazinyl]-1-piperidinyl}methyl)-6-ethoxyphenol involves several steps. The first step is the reaction of 3-chlorophenylpiperazine with 1-piperidinylmethyl chloride to form the intermediate compound, 3-(4-(3-chlorophenyl)-1-piperazinyl)-1-piperidinylmethanol. This intermediate is then reacted with 6-ethoxy-2-hydroxybenzaldehyde to form the final product, 2-({3-[4-(3-chlorophenyl)-1-piperazinyl]-1-piperidinyl}methyl)-6-ethoxyphenol.

Scientific Research Applications

2-({3-[4-(3-chlorophenyl)-1-piperazinyl]-1-piperidinyl}methyl)-6-ethoxyphenol has been extensively studied for its potential use in treating various neurological disorders. It has been shown to be effective in reducing the symptoms of Parkinson's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD). In addition, it has also been studied for its potential use in treating drug addiction and depression.